The very high cycle fatigue crack initiation mechanism of Ti60 titanium alloy at different temperatures was studied. The results showed that the initiation of cracks occurred on oversized facets in the subsurface. Based on this crack initiation mechanism, a full-life prediction model based on crack propagation at room temperature was first proposed, and then a very high cycle fatigue life prediction model considering temperature was proposed based on the degradation law of tensile strength at different temperatures. The experimental and predicted life results of Ti60 specimen at room temperature with 300 °C and 500 °C showed that the proposed method can effectively predict the very high cycle fatigue life, and the error is within a factor of 3.

Low cycle fatigue (LCF) and creep-fatigue interaction (CFI) behaviour of 316L stainless steel at 550 °C were investigated using experimental and modelling approaches. Results demonstrate that friction and back stress contribute to the initial hardening stage, whereas the former is primarily responsible for the subsequent softening stage. Besides, friction stress also accounts for the non-masing feature and varied softening rate. Increasing holding time induces a rise followed by a decline in friction stress, while the back stress decreases steadily to a saturated value. Moreover, a short tensile holding duration leads to planar structures and higher dislocation density. However, a longer tensile holding time promotes dislocation annihilation and subgrains growth, and elongates dislocation cells. Finally, an improved viscoplastic constitutive model was proposed based on the internal stress analysis. The kinematic hardening rule was improved by considering the cycle-dependent plastic modulus and stress relaxation, and the non-masing and variable softening rate were captured by modifying the isotropic hardening rule. In addition, holding time-related factors were also coupled into the model. The proposed model is robust for describing the cyclic features under both LCF and CFI.

A new criterion for predicting multiaxial fatigue in plain and V-notched specimens made of ductile cast iron is proposed. The criterion is based on volumetric strain energy density (SED) and separately accounts for the effect of normal and shear mean stresses with two material-dependent coefficients. The criterion also considers the impact of out-of-phase loading through a strengthening factor, assuming that fatigue damage is initiated by the total SED peak in the cycle. The criterion is validated using a large amount of independent multiaxial fatigue data, obtained from testing three different ductile cast iron grades.

The proposed deflecting abrasive waterjet peening (DAWJP) process can be used for surface strengthening of metallic parts with confined space features, which has great potential to improve the surface integrity and fretting fatigue (FF) life of dovetail slots in turbine discs. In this paper, the nickel-based superalloy GH4169 dovetail slot is strengthened by DAWJP and shot peening (SP), and the effects of DAWJP and SP on surface integrity and FF performance of the dovetail slot are investigated. First, the DAWJP with three different processes (water pressure of 205 MPa, traverse speed of 5 mm/s, standoff distance of 2 mm, and path interval of 0.05, 0.1, and 0.15 mm) and the SP with one process (peening intensity of 0.25 mmA with coverage of 100%) were conducted on the contour surface of the dovetail slot. The surface integrity of the dovetail slot before and after the DAWJP and SP treatment was investigated, including microstructure, surface roughness and microscopic morphology, microhardness, and residual stress. Results showed that the dovetail slot treated by the DAWJP with different path intervals formed a plastic deformation layer with a thickness of 22–43 μm and surface roughness Ra and Sa of 0.391–0.501 μm and 0.763–0.907 μm. The surface microhardness and CRS of the DAWJP-treated dovetail slot were approximately 541–591 HV and 1005–1169 MPa, 16%–27% and 178%–224% times higher than the as-received dovetail slot. The SP-treated dovetail slot produced relatively large surface roughness, slight plastic deformation, and low microhardness and CRS compared with the DAWJP-treated dovetail slot. Finally, FF tests were carried out to study the FF behavior of the dovetail slot before and after DAWJP and SP treatment. The FF lives of the dovetail slot treated by DAWJP were 4.82 and 3.91 times that of the as-received dovetail slot at room temperature and a high temperature of 650 °C. In contrast, the FF lives of the SP-treated dovetail slot were 2.96 and 1.96 times that of the as-received specimen at room temperature and a high temperature of 650 °C, which verified that DAWJP has a more significant effect on improving the FF life of dovetail slots than the SP treatment used for comparison. The FF fracture and fretting contact surface and its cross-sectional microstructure were examined, and the results showed that the extreme grain refinement, large CRS, and high work-hardening induced by DAWJP could be the key to greatly improving the FF life of dovetail slots. This work takes the lead in the surface treatment of dovetail slots through the proposed DAWJP process, which provides a feasible reference plan for effectively and economically improving the FF resistance of dovetail slots in turbine discs.

To study the effect of the aging state on the low-cycle fatigue (LCF) performance of 7075 Al alloy, LCF experiments with different strain amplitudes (Δε/2 = 0.5%- Δε/2 = 0.9%) were conducted for underaged (UA), peak-aging (PA) and overaged (OA) states with similar tensile properties in this work. The effect of the aging state on the cyclic stress response behavior and the LCF lives of 7075 Al alloy was revealed by observing the dislocation configuration after LCF. The microcrack orientation on the surface of LCF samples was observed by the electron backscatter diffraction (EBSD) technique, and the results showed that the soft orientation inside the coarse grains was the main cause of fatigue cracking. Combined with the previous studies, we summarized the dominant factors for the LCF and high-cycle fatigue (HCF) properties of 7075 Al alloys at different aging states, i.e., the LCF properties were determined by tensile properties, while the HCF properties were dominated by dislocation slip mode.

A hollow specimen, which can be filled with lead–bismuth eutectic (LBE), was designed to study the low cycle fatigue behavior of 316LN stainless steel (SS) in air and LBE at 400 °C. The fatigue life of 316LN SS in liquid LBE only reduced at high strain amplitude (≥0.8%). The fatigue cracks initiated at outer surface in liquid LBE at low strain amplitude and the opposite is true at high strain amplitude. The oxygen concentration has no impact on the fatigue life of 316LN SS in liquid LBE. The corrosion fatigue damage mechanism for 316LN SS in liquid LBE is discussed.

Despite of more than two decades of research in white etching areas (WEAs), this phenomenon still persists in wind turbine gearbox bearings leading to a reduction of L10 life by 90 percent. There are various drivers for WEAs formation among which hydrogen is considered one of the root causes which accelerates the microstructural degradation. Diffusible atomic hydrogen reduces the threshold for dislocation motion leading to localized strain accumulation. The tendency to form WEAs in bearing steel depends on the stability of carbide precipitates during plastic deformation and resistance to diffusible hydrogen. In this research work, the role of size and volume fraction of carbides on their relative stability against decomposition and hydrogen embrittlement is studied. The performance of bearing ball samples with different carbide sizes and distribution is tested in the presence of two different lubricants in the dynamic load pin-on-disc (PoD) test rig. The results from the study show that reducing the size of carbide precipitates improved their stability against plastic deformation leading to the stagnation of WEAs formation.

The fatigue performance of the Ti-6Al-4V alloy built using the laser-powder bed fusion additive method was investigated in this study. Post-process methods such as heat-treatment (HT), machining (M), hot isostatic pressing (HIP), and different combinations thereof were explored to enhance the mechanical as well as the fatigue properties. Load-controlled uniaxial high-cycle fatigue tests were performed using a servo-hydraulic fatigue testing machine at room temperature. The machining (M) of the as-built samples increased its fatigue properties, irrespective of the HT and HIP conditions. The tensile strength decreased considerably after the HT, HIP, and HT + HIP treatment but with increasing ductility. On the other hand, the fatigue strength improved with the HT condition and was further enhanced by five times after the HT + HIP + M condition, in comparison to that of the as-built alloy. The X-ray computed tomography analysis revealed a drastic reduction in the percentage of internal defects after the HIP treatment, from 0.31% to 0.01%. The fractographic analysis revealed that the cracks were mostly initiated from the defects in the as-built and HT conditions while in the HIP condition, it was from the facets in the α-phase. The reasons for the improvement in fatigue properties after the different post-process treatments were attributed to the induced-microstructural changes, surface finish quality, relaxed or compressive residual stresses, and most importantly, the reduced fraction of the crack-initiating process-inherent defects, which are explained and argued in this article.

The correlation between cyclic softening and microstructural evolution using the interrupted low cycle fatigue (LCF) tests with a low strain amplitude of ±0.2% at 650 °C in a 10% Cr steel was studied. Cyclic softening was analyzed in terms of the friction and back stresses caused by short-range and long-range obstacles, respectively. Softening was mainly attributed to a decrease in the friction stress due to the dislocation annihilation. Whereas the back stress remained more stable due to additional precipitation on the lath boundaries, despite the intense lath widening caused by the disappearance of lath boundaries.

Plain (anodic oxidation) and composite (prior shot peening + anodic oxidation) coatings were prepared to investigate their effects on the corrosion-fatigue (CF) property of 6082-T6 aluminium alloy in a 3.5 wt% NaCl aqueous solution. The results indicate that plain coated specimens exhibited similar CF properties to as-machined specimens at low applied stresses. However, under high applied stresses, the plain coating led to a preferential fracture and was unable to effectively prevent corrosion medium. Hence, the CF property of plain coated specimens was found to be inferior to as-machined specimens at high applied stresses. The synergetic effect of substrate residual stress and microstructure beneath the coating-substrate interface reduced the crack propagating rate in the initial stage by deflecting the crack at the grain boundary. Therefore, the CF property of composite coated specimens improved as a whole when compared with as-machined and plain coated specimens. Besides, under low applied stresses, the near-interface substrate residual stress of composite coated specimens occurred the relaxation due to the substrate crack propagation, while under high applied stresses, this was due to the synergetic effect of materials' local cyclic yield and plastic flow, as well as the substrate crack propagation.